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Compound of Interest

Compound Name: Alclofenac

Cat. No.: B1666827

An In-depth Technical Guide on the Synthesis and Chemical Structure of [4-(Allyloxy)-3-
chlorophenyl]acetic acid

Introduction

[4-(Allyloxy)-3-chlorophenyl]acetic acid is an organic compound with the chemical formula
C11H11CIO3[1]. It belongs to the class of phenylacetic acids, which are known for their
biological activities. For instance, related compounds are utilized as anti-inflammatory
analgesics, antipyretics, and treatments for rheumatism[2]. The structural features of [4-
(Allyloxy)-3-chlorophenyl]acetic acid, specifically the chlorinated and allyloxy-substituted phenyl
ring attached to an acetic acid moiety, make it a compound of interest for research and
development in the pharmaceutical and chemical industries. This document provides a detailed
overview of its synthesis, chemical structure, and physicochemical properties based on
available literature.

Chemical Structure and Properties

The chemical structure consists of a benzene ring substituted with a chloro group at position 3,
an allyloxy group at position 4, and an acetic acid group at position 1.

Table 1: Physicochemical Properties of [4-(Allyloxy)-3-chlorophenyl]acetic acid

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1666827?utm_src=pdf-interest
https://www.sigmaaldrich.com/SG/en/product/aldrich/t100277
https://patents.google.com/patent/KR830001917B1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666827?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
CAS Number 22131-79-9 [1]
Molecular Formula C11H11CIO3 [1]
Molecular Weight 226.66 g/mol [1]
Melting Point 91-92 °C [3]

Synthesis of [4-(Allyloxy)-3-chlorophenyl]acetic acid

Two primary synthetic routes are described in the patent literature. The first is a two-step
process starting from a substituted phenylacetic acid ester, and the second is a more complex,
four-step synthesis commencing from o-chlorophenol.

Synthesis Route 1: From Methyl 3-chloro-4-
hydroxyphenylacetate

This method involves the allylation of a hydroxyl group, followed by the hydrolysis of the methyl
ester to yield the final carboxylic acid. The overall yield for this process is reported to be 78%

3].

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.sigmaaldrich.com/SG/en/product/aldrich/t100277
https://www.sigmaaldrich.com/SG/en/product/aldrich/t100277
https://www.sigmaaldrich.com/SG/en/product/aldrich/t100277
https://patents.google.com/patent/US3824277A/en
https://patents.google.com/patent/US3824277A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666827?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Allyl bromide,
K2CO3, Acetone
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20% HCI (aq)

Methyl 3-chloro-4-
hydroxyphenylacetate

1. Allylation
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Y
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2. Hydrolysis
(Reflux, 1h)

[4-(Allyloxy)-3-chlorophenyl]acetic acid
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[4-(Allyloxy)-3-chlorophenyl]acetic acid

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1666827?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666827?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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